Cas no 1823271-15-3 (tert-butyl 3-[(aminooxy)methyl]morpholine-4-carboxylate)

• Product Name: tert-butyl 3-[(aminooxy)methyl]morpholine-4-carboxylate
• CAS No: 1823271-15-3
• MF: C₁₀H₂₀N₂O₄
• MW: 232.276803016663
• CID: 5211246
• PubChem ID: 69023036
• Update Time: 2026-03-06

tert-butyl 3-[(aminooxy)methyl]morpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-Morpholinecarboxylic acid, 3-[(aminooxy)methyl]-, 1,1-dimethylethyl ester
• tert-butyl 3-[(aminooxy)methyl]morpholine-4-carboxylate

• Inchi： 1S/C10H20N2O4/c1-10(2,3)16-9(13)12-4-5-14-6-8(12)7-15-11/h8H,4-7,11H2,1-3H3
• InChI Key： HNARTQJDDHFVLK-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCOCC1CON

Additional information on tert-butyl 3-[(aminooxy)methyl]morpholine-4-carboxylate

Research Brief on tert-Butyl 3-[(Aminooxy)methyl]morpholine-4-carboxylate (CAS: 1823271-15-3): Recent Advances and Applications

In recent years, the compound tert-butyl 3-[(aminooxy)methyl]morpholine-4-carboxylate (CAS: 1823271-15-3) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique morpholine backbone and aminooxy functional group, has demonstrated promising potential in various applications, including drug discovery, bioconjugation, and targeted therapeutics. The following research brief synthesizes the latest findings and developments related to this compound, highlighting its synthesis, properties, and emerging applications.

The synthesis of tert-butyl 3-[(aminooxy)methyl]morpholine-4-carboxylate has been optimized in recent studies to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel two-step synthetic route starting from commercially available morpholine derivatives. The first step involves the protection of the morpholine nitrogen with a tert-butyloxycarbonyl (Boc) group, followed by the introduction of the aminooxy moiety via a reductive amination strategy. This method has been reported to achieve yields exceeding 85%, making it a viable option for large-scale production.

One of the most notable applications of this compound lies in its role as a versatile linker in bioconjugation chemistry. The aminooxy group readily reacts with aldehydes and ketones to form stable oxime linkages, which are highly valuable in the development of antibody-drug conjugates (ADCs) and other targeted therapies. A recent study published in Bioconjugate Chemistry demonstrated the efficacy of tert-butyl 3-[(aminooxy)methyl]morpholine-4-carboxylate in conjugating cytotoxic payloads to monoclonal antibodies, resulting in ADCs with improved stability and therapeutic indices.

Beyond bioconjugation, this compound has also been explored as a building block in the synthesis of novel small-molecule inhibitors. Researchers at a leading pharmaceutical company reported the incorporation of the morpholine-aminooxy scaffold into a series of kinase inhibitors, which exhibited enhanced selectivity and potency against specific cancer targets. The unique physicochemical properties of the morpholine ring, combined with the reactivity of the aminooxy group, make this compound a valuable tool in medicinal chemistry.

In addition to its synthetic and therapeutic applications, tert-butyl 3-[(aminooxy)methyl]morpholine-4-carboxylate has been investigated for its potential in chemical biology probes. A 2024 study in ACS Chemical Biology highlighted its use in the development of activity-based probes for profiling enzyme activities in complex biological systems. The aminooxy group serves as a reactive handle for labeling active enzymes, enabling the identification and characterization of novel drug targets.

Despite these advancements, challenges remain in the widespread adoption of this compound. Issues such as scalability, stability under physiological conditions, and potential off-target effects in bioconjugation applications require further investigation. Ongoing research aims to address these limitations through structural modifications and the development of new synthetic methodologies.

In conclusion, tert-butyl 3-[(aminooxy)methyl]morpholine-4-carboxylate (CAS: 1823271-15-3) represents a versatile and promising compound in the fields of chemical biology and medicinal chemistry. Its unique structural features and reactivity profile make it a valuable tool for drug discovery, bioconjugation, and chemical probe development. Continued research and innovation are expected to further expand its applications and impact in the coming years.